Cas no 64075-36-1 (Benzeneacetamide, N-propyl-)
Benzeneacetamide, N-propyl- structure
Product Name:Benzeneacetamide, N-propyl-
CAS No:64075-36-1
MF:C11H15NO
MW:177.242902994156
CID:425020
PubChem ID:3113370
Update Time:2025-04-19
Benzeneacetamide, N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, N-propyl-
- 2-phenyl-N-propylacetamide
- SCHEMBL1927410
- 64075-36-1
- AKOS003850635
- 2-Phenyl-N-propyl-acetamide
- Phenylacetamide, N-propyl-
- DTXSID60389388
-
- Inchi: 1S/C11H15NO/c1-2-8-12-11(13)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,12,13)
- InChI Key: HTSYYPRWWXXRSC-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)NCCC
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzeneacetamide, N-propyl- Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
64075-36-1 (Benzeneacetamide, N-propyl-) Related Products
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